Dehydroabietic acid
Dehydroabietic acid
5beta-Podocarpa-8,11,13-trien-15-oic acid, 13-isopropyl- is a natural product found in Boswellia serrata with data available.
Brand Name:
Vulcanchem
CAS No.:
1740-19-8
VCID:
VC21118606
InChI:
InChI=1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)/t17?,19-,20-/m1/s1
SMILES:
CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
Molecular Formula:
C20H28O2
Molecular Weight:
300.4 g/mol
Dehydroabietic acid
CAS No.: 1740-19-8
Cat. No.: VC21118606
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5beta-Podocarpa-8,11,13-trien-15-oic acid, 13-isopropyl- is a natural product found in Boswellia serrata with data available. |
|---|---|
| CAS No. | 1740-19-8 |
| Molecular Formula | C20H28O2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (1R,4aS)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)/t17?,19-,20-/m1/s1 |
| Standard InChI Key | NFWKVWVWBFBAOV-IPNZSQQUSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@](C3CC2)(C)C(=O)O)C |
| SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C |
| Canonical SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C |
| Appearance | Powder |
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